Cas no 852021-80-8 ()

structure
Chemical and Physical Properties
Names and Identifiers
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- Inchi: 1S/C9H9N3O3S/c1-2-16-9-11-5(8(14)15)6-7(13)10-3-4-12(6)9/h3-4H,2H2,1H3,(H,10,13)(H,14,15)
- InChI Key: SSMNCYPNFZTLAZ-UHFFFAOYSA-N
- SMILES: S(CC)C1=NC(C(=O)O)=C2C(NC=CN21)=O
Computed Properties
- Exact Mass: 239.036
- Monoisotopic Mass: 239.036
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 110A^2
- XLogP3: 0.6
Related Literature
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Qing Chang,Heng Zhang,Xujun Wang,Hongliang Li,Xiangang Xu RSC Adv., 2015,5, 56274-56278
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Anna Maroń,Katarzyna Czerwińska,Barbara Machura,Luis Raposo,Catarina Roma-Rodrigues,Alexandra R. Fernandes,Jan G. Małecki,Agata Szlapa-Kula,Slawomir Kula,Stanisław Krompiec Dalton Trans., 2018,47, 6444-6463
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N. D. Vinh,N. V. Dang,T. T. Trang,H. T. Van,T. T. Thao,L. T. Hue,P. T. Tho RSC Adv., 2020,10, 11957-11965
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Fangrui Zheng,Zuowei Xie Dalton Trans., 2014,43, 4986-4992
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5. Translating endoplasmic reticulum biology into the clinic: a role for ER-targeted natural products?David M. Pereira,Patrícia Valentão,Georgina Correia-da-Silva,Natércia Teixeira,Paula B. Andrade Nat. Prod. Rep., 2015,32, 705-722
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